4-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide
• InChI: InChI=1S/C24H30FN3O/c1-27-13-5-6-19-16-20(9-12-22(19)27)23(28-14-3-2-4-15-28)17-26-24(29)18-7-10-21(25)11-8-18/h7-12,16,23H,2-6,13-15,17H2,1H3,(H,26,29)
• InChI Key: RVDHAPZEOFFPAG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C3=CC=C(C=C3)F)N4CCCCC4
• Molecular Formula: C24H30FN3O
• Molecular Weight: 395.5 g/mol

Description

4-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H30FN3O and its molecular weight is 395.522. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Profiles and Applications

• Antidepressant and Anxiolytic Potentials : Research on compounds similar to the query has explored their utility in enhancing serotonin levels in the brain, suggesting potential fast-acting antidepressant and anxiolytic effects. For instance, SB-649915, a compound with high affinity for serotonin receptors and the serotonin transporter, demonstrated potential for acute anxiolytic activity in animal models, hinting at similar applications for related compounds (Watson & Dawson, 2007).

• Synthetic Methodologies : Advances in synthetic chemistry have facilitated the development of various biologically active compounds, including non-steroidal anti-inflammatory agents, by providing key intermediates such as 2-fluoro-4-bromobiphenyl. This research underlines the importance of efficient synthetic routes in drug development and the potential relevance to synthesizing compounds with the complex structure mentioned in the query (Qiu et al., 2009).

• DNA Interaction and Drug Design : Studies on compounds like Hoechst 33258, which binds to DNA, provide insights into the molecular basis for sequence recognition and drug design. This research could inform the development of novel therapeutics based on the interaction of compounds like "4-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide" with biological targets (Issar & Kakkar, 2013).

• Antitubercular Activity : The modification of certain core structures has shown efficacy against tuberculosis, providing a template for designing new leads in antitubercular drug discovery. This suggests potential areas of application for similarly structured compounds in tackling infectious diseases (Asif, 2014).

• Gastrointestinal Motility Disorders : Research on prokinetic agents such as cisapride, which shares pharmacophoric elements with the query compound, underscores the relevance of these chemical entities in treating gastrointestinal motility disorders, pointing to possible therapeutic applications (McCallum et al., 1988).